Cas no 2123445-29-2 (Methyl 7-amino-3-methylthieno[2,3-b]pyrazine-6-carboxylate)
Methyl 7-amino-3-methylthieno[2,3-b]pyrazine-6-carboxylate is a heterocyclic compound featuring a thienopyrazine core with functional groups at the 6- and 7-positions. The methyl ester at the 6-position enhances solubility and reactivity, making it suitable for further derivatization, while the amino group at the 7-position offers versatility in nucleophilic substitution or condensation reactions. The 3-methyl substitution contributes to steric stability, potentially improving selectivity in synthetic applications. This compound is valuable as an intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. Its well-defined structure and functional group compatibility make it a practical building block for heterocyclic chemistry.
![Methyl 7-amino-3-methylthieno[2,3-b]pyrazine-6-carboxylate structure](https://ossimg.kuujia.com/scimg/2123500/2123445-29-2x500.png)
2123445-29-2 structure
Product Name:Methyl 7-amino-3-methylthieno[2,3-b]pyrazine-6-carboxylate
CAS No:2123445-29-2
MF:C9H9N3O2S
MW:223.251660108566
CID:4638054
Update Time:2025-06-07
Methyl 7-amino-3-methylthieno[2,3-b]pyrazine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 7-amino-3-methylthieno[2,3-b]pyrazine-6-carboxylate
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- Inchi： 1S/C9H9N3O2S/c1-4-3-11-6-5(10)7(9(13)14-2)15-8(6)12-4/h3H,10H2,1-2H3
- InChI Key： SWLGFZYQESYDRN-UHFFFAOYSA-N
- SMILES： C12SC(C(OC)=O)=C(N)C1=NC=C(C)N=2
Methyl 7-amino-3-methylthieno[2,3-b]pyrazine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM332680-1g |
Methyl 7-amino-3-methylthieno[2,3-b]pyrazine-6-carboxylate |
2123445-29-2 | 95%+ | 1g |
$1375 | 2021-08-18 | |
| Chemenu | CM332680-5g |
Methyl 7-amino-3-methylthieno[2,3-b]pyrazine-6-carboxylate |
2123445-29-2 | 95%+ | 5g |
$5498 | 2021-08-18 | |
| Chemenu | CM332680-1g |
Methyl 7-amino-3-methylthieno[2,3-b]pyrazine-6-carboxylate |
2123445-29-2 | 95%+ | 1g |
$846 | 2023-03-24 | |
| Chemenu | CM332680-5g |
Methyl 7-amino-3-methylthieno[2,3-b]pyrazine-6-carboxylate |
2123445-29-2 | 95%+ | 5g |
$3383 | 2023-03-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1139845-1g |
Methyl 7-amino-3-methylthieno[2,3-b]pyrazine-6-carboxylate |
2123445-29-2 | 98% | 1g |
￥6597 | 2023-04-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1139845-5g |
Methyl 7-amino-3-methylthieno[2,3-b]pyrazine-6-carboxylate |
2123445-29-2 | 98% | 5g |
￥30788 | 2023-04-08 |
Methyl 7-amino-3-methylthieno[2,3-b]pyrazine-6-carboxylate Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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